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Compound of Interest

Compound Name: C.I. Direct Red 84

Cat. No.: B15557289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Red 84 is a multi-azo class dye primarily utilized as a dyeing agent for cotton

fabrics.[1] Its molecular structure and properties are well-documented, with a molecular formula

of C45H28N10Na4O13S4 and a molecular weight of 1136.99.[2] While its predominant

application lies within the textile industry, the inherent chromophoric and electronic properties of

azo dyes suggest potential for broader use in non-biological material science. This document

explores these potential applications, drawing parallels from related azo dyes, and provides

detailed protocols for proof-of-concept studies.

It is important to note that while the application of C.I. Direct Red 84 in advanced material

science is not extensively documented in scientific literature, its characteristics suggest viability

in fields such as photocatalysis. The following sections provide theoretical applications and

adapted experimental protocols based on studies of similar dyes.

Potential Application: Photocatalytic Degradation of
Pollutants
Azo dyes are known to be significant components of industrial wastewater, and their

degradation is a key area of environmental material science. While C.I. Direct Red 84 itself is

the subject of degradation, it can also be used as a model compound to evaluate the efficacy of
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new photocatalytic materials. Furthermore, understanding its degradation mechanism provides

insight into the stability and potential environmental impact of materials incorporating this or

similar dyes.

Studies on other reactive dyes, such as Reactive Orange 84, have demonstrated effective

degradation using heterogeneous photocatalysis with materials like titanium dioxide (TiO2).[3]

This process utilizes a semiconductor photocatalyst to generate reactive oxygen species upon

irradiation, which then break down the dye molecules.

Quantitative Data from Analogous Studies
The following table summarizes data from a study on the photocatalytic degradation of a similar

dye, Reactive Orange 84, which can serve as a benchmark for designing experiments with C.I.
Direct Red 84.

Parameter Value Conditions Reference

Catalyst

TiO2 (99% anatase)

immobilized on

silicone-glass fiber

pH 2 [3]

Highest Degradation

Percentage
91.58% 20 minutes of reaction [3]

Catalyst Stability

(TiO2 loss)
< 0.5% After stability tests [3]

Reuse Potential (1st

cycle)
91.51% degradation Same substrate [3]

Reuse Potential (2nd

cycle)
89.92% degradation Same substrate [3]

Reuse Potential (3rd

cycle)
79.79% degradation Same substrate [3]

Kinetic Model Pseudo-first order k = 0.1179 min-1 [3]

Adsorption Model Langmuir
Better fit than

Freundlich
[3]
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Experimental Protocol: Photocatalytic Degradation
of C.I. Direct Red 84 using Immobilized TiO2
This protocol is adapted from the methodology used for the degradation of Reactive Orange

84.[3]

Objective: To evaluate the photocatalytic degradation of C.I. Direct Red 84 in an aqueous

solution using TiO2 immobilized on a solid substrate under UV irradiation.

Materials:

C.I. Direct Red 84

Titanium dioxide (TiO2), nanoparticulate (99% anatase)

Silicone

Glass fiber substrate

Deionized water

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Petri dish

Magnetic stirrer and stir bar

UV lamp

Spectrophotometer

Procedure:

Preparation of the Immobilized TiO2 Substrate:

Mix a known quantity of nanoparticulate TiO2 (e.g., 0.25 g or 0.50 g) with a silicone binder.

Evenly coat a glass fiber substrate with the TiO2-silicone mixture.

Alternatives & Novel Applications

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15557289?utm_src=pdf-body
https://www.researchgate.net/publication/321225448_Degradation_of_Reactive_Orange_84_Dye_in_Synthetic_Waters_by_Heterogeneous_Photocatalysis_with_Immobilized_TiO2_onto_a_Silicone-Glass_Fiber_Substrate
https://www.benchchem.com/product/b15557289?utm_src=pdf-body
https://www.benchchem.com/product/b15557289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the substrate to cure as per the silicone manufacturer's instructions.

Wash the prepared substrate with deionized water to remove any unbound TiO2 and dry

at 80°C for 3 hours.

Preparation of C.I. Direct Red 84 Solution:

Prepare a stock solution of C.I. Direct Red 84 in deionized water (e.g., 100 mg/L).

Prepare working solutions of desired concentrations by diluting the stock solution.

Photocatalytic Degradation Experiment:

Place a known volume of the C.I. Direct Red 84 working solution into a Petri dish with a

magnetic stir bar.

Adjust the pH of the solution to the desired value (e.g., pH 2) using HCl or NaOH.

Place the prepared TiO2 substrate into the Petri dish.

Position the Petri dish on a magnetic stirrer under a UV lamp.

Turn on the magnetic stirrer to ensure the solution is well-mixed.

Turn on the UV lamp to initiate the photocatalytic reaction.

Withdraw aliquots of the solution at specific time intervals (e.g., 0, 5, 10, 15, 20 minutes).

Analysis:

Measure the absorbance of the withdrawn aliquots at the maximum absorbance

wavelength (λmax) of C.I. Direct Red 84 using a spectrophotometer.

Calculate the degradation percentage using the formula: Degradation (%) = [(A0 - At) / A0]

* 100 where A0 is the initial absorbance and At is the absorbance at time t.

Catalyst Reuse Study:

After the first degradation cycle, remove the TiO2 substrate from the solution.
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Rinse the substrate with deionized water and dry it.

Use the same substrate for subsequent degradation cycles with fresh C.I. Direct Red 84
solution to evaluate its reusability.

Visualizations
Experimental Workflow for Photocatalytic Degradation
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Caption: Workflow for the photocatalytic degradation of C.I. Direct Red 84.
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Logical Relationship in Heterogeneous Photocatalysis

TiO2 Catalyst

Reactive Oxygen Species
(e.g., •OH, O2•-) generates

UV Light
 excites

C.I. Direct Red 84
(Pollutant)

Degraded Products
(e.g., CO2, H2O)

 are oxidized byH2O  generates

O2
 generates

 oxidizes

Click to download full resolution via product page

Caption: Mechanism of heterogeneous photocatalysis for dye degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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